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Compound of Interest

Compound Name:
Bis(2-chlorophenyl)

phosphorochloridate

CAS No.: 17776-78-2

Cat. No.: B099653 Get Quote

Executive Summary
Bis(2-chlorophenyl) phosphorochloridate (CAS 17776-78-2) is a highly reactive

phosphorylating agent widely employed in oligonucleotide synthesis and phosphorylation

chemistry. Its utility stems from the electron-withdrawing nature of the o-chlorophenyl groups,

which enhances the electrophilicity of the phosphorus center compared to unsubstituted

diphenyl derivatives.

However, this enhanced reactivity translates to extreme moisture sensitivity. Under ambient

conditions (approx. 25°C, 50% RH), the compound undergoes rapid hydrolysis, liberating

corrosive hydrogen chloride (HCl) gas and degrading into the catalytically inert phosphate

diester.

Critical Stability Directive: This compound must be handled exclusively under an inert

atmosphere (Ar/N₂) using anhydrous techniques. Exposure to atmospheric moisture for even

minutes can compromise reagent purity.

Chemical Identity & Distinction
A common error in procurement and database searches is confusing the Bis (two ester groups)

form with the Mono (one ester group) form.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b099653?utm_src=pdf-interest
https://www.benchchem.com/product/b099653?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099653?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Feature Target Compound Common Confusant

Name
Bis(2-chlorophenyl)

phosphorochloridate

2-Chlorophenyl

phosphorodichloridate

Structure

CAS No. 17776-78-2 15074-54-1

Formula

Mol.[1][2][3][4][5][6][7][8][9]

Weight
337.52 g/mol 245.43 g/mol

Physical State
Viscous Liquid / Low-Melting

Solid
Liquid

Reactivity Monofunctional Electrophile Bifunctional Electrophile

Expert Insight: The Bis compound is often used to introduce a phosphate diester moiety that

serves as a protected phosphate. The o-chlorophenyl groups can be removed later using

specific nucleophiles (e.g., oximate ions), making it a valuable orthogonal protecting group

strategy in nucleotide chemistry.

Stability Profile & Degradation Mechanism
Hydrolytic Instability
The phosphorus-chlorine (P-Cl) bond is the weak link. The electron-withdrawing o-chlorophenyl

rings pull electron density away from the phosphorus, making it highly susceptible to

nucleophilic attack by water.

Degradation Pathway:

Nucleophilic Attack: Atmospheric water attacks the phosphorus center.
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Elimination: Chloride is displaced as a leaving group.

Product Formation: Conversion to Bis(2-chlorophenyl) phosphate and release of HCl.
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Figure 1: Hydrolytic degradation pathway of Bis(2-chlorophenyl) phosphorochloridate.

Thermal Stability
Ambient: Stable if strictly dry.

Elevated Temperatures (>40°C): Risk of disproportionation or P-O-C bond cleavage,

especially if traces of acid (HCl) are present (autocatalytic decomposition).

Storage: Recommended at 2–8°C or -20°C for long-term storage to inhibit slow hydrolysis

from trace moisture ingress.

Handling & Storage Protocols
Storage Requirements[10]

Container: Amber glass with a PTFE-lined septum or a Schlenk flask.

Atmosphere: Headspace must be backfilled with dry Nitrogen or Argon.

Desiccant: Store secondary containment within a desiccator containing P₂O₅ or activated

silica gel.

Temperature: Refrigeration (2–8°C) is standard; freezing (-20°C) is preferred for shelf-lives

exceeding 6 months.
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Handling Workflow (Self-Validating System)
To ensure scientific integrity, the handling process must prevent moisture contact before the

reagent enters the reaction vessel.

1. Equilibrate to Room Temp
(Prevents condensation on cold bottle)

2. Inspect Physical State
(Clear/Yellowish Liquid/Solid vs. Cloudy/Fuming)

Is it Fuming/Cloudy?

DISCARD / PURIFY
(Hydrolysis has occurred)

Yes

3. Inert Gas Purge
(Insert N₂ line into septum)

No

4. Syringe Transfer
(Use oven-dried glass syringe + N₂ pressure)

5. Reaction Injection
(Into anhydrous solvent: DCM/THF)

Click to download full resolution via product page

Figure 2: Decision tree for handling moisture-sensitive phosphorochloridates.

Solvents & Additives
Solvents: Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF) are preferred.

Solvents should be dried over molecular sieves (3Å or 4Å) to <50 ppm water content.
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Base Trap: Because the reaction releases HCl, a non-nucleophilic base (e.g., Triethylamine

or Diisopropylethylamine) is mandatory in the reaction mixture to scavenge the acid and

drive the reaction forward.

Analytical Monitoring (QC)
The most definitive method to verify the quality of Bis(2-chlorophenyl) phosphorochloridate
is ³¹P NMR Spectroscopy.

³¹P NMR Profile
Phosphorus NMR allows for rapid differentiation between the active chloride and the

hydrolyzed phosphate.

Species
Approximate Chemical
Shift (δ ppm)*

Multiplicity

Bis(2-chlorophenyl)

phosphorochloridate
+5 to +15 ppm Singlet

Bis(2-chlorophenyl) phosphate

(Hydrolysis Product)
-10 to -20 ppm Singlet

Pyrophosphates (Thermal

degradation)
-20 to -30 ppm Multiple peaks

*Note: Shifts are relative to 85% H₃PO₄ (external std). Exact values depend on solvent (CDCl₃

vs DMSO-d₆).

Protocol for NMR Sampling:

Take an oven-dried NMR tube.

Flush with Argon.

Dissolve ~10 mg of sample in dry CDCl₃ (stored over sieves).

Acquire spectrum immediately.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b099653?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099653?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pass Criteria: >95% integration of the downfield peak (+5 to +15 range).

References
National Center for Biotechnology Information. (2025). PubChem Compound Summary for

CID 4361784, Bis(2-chlorophenyl) phosphorochloridate. Retrieved from [Link]

Reese, C. B., & Song, Q. (1999).[1] A new approach to the synthesis of oligonucleotides and

oligonucleotide phosphorothioates in solution. Journal of the Chemical Society, Perkin

Transactions 1. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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